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Compound of Interest

Compound Name: p-Decylaminophenol

Cat. No.: B15580414

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

p-Decylaminophenol, a long-chain N-alkylated derivative of p-aminophenol, is a versatile

chemical intermediate with significant potential in various industrial and pharmaceutical

applications. Its amphiphilic nature, combining a hydrophilic aminophenol head with a lipophilic

decyl tail, imparts unique properties that make it a valuable building block in the synthesis of

specialized molecules. This document provides detailed application notes and experimental

protocols for the use of p-Decylaminophenol as a chemical intermediate, with a focus on its

synthesis and potential applications as an antioxidant, polymer additive, and a precursor for

biologically active compounds.

Physicochemical Properties and Representative
Data
While specific experimental data for p-Decylaminophenol is not widely published, the

following table summarizes representative data for analogous long-chain N-alkylated p-

aminophenols, such as N-octyl-p-aminophenol and N-dodecyl-p-aminophenol. This data
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provides a reasonable estimation of the expected properties and reaction parameters for p-
Decylaminophenol.

Property
Representative Value (for
N-octyl/dodecyl-p-
aminophenol)

Method of Determination

Molecular Formula
C₁₆H₂₇NO (for N-decyl-p-

aminophenol)
-

Molecular Weight
249.40 g/mol (for N-decyl-p-

aminophenol)
-

Appearance Off-white to light brown solid Visual Inspection

Melting Point 75-85 °C (estimated range)
Differential Scanning

Calorimetry (DSC)

Solubility

Soluble in alcohols, acetone,

and chlorinated solvents;

Insoluble in water.

Solubility Testing

¹H NMR (CDCl₃, ppm)

δ 0.88 (t, 3H), 1.2-1.6 (m,

16H), 3.05 (t, 2H), 4.5-5.5 (br

s, 2H), 6.6-6.8 (m, 4H)

Nuclear Magnetic Resonance

Spectroscopy

¹³C NMR (CDCl₃, ppm)

δ 14.1, 22.7, 27.2, 29.3, 29.5,

29.6, 31.9, 44.9, 115.8, 116.2,

140.8, 148.5

Nuclear Magnetic Resonance

Spectroscopy

Synthesis of p-Decylaminophenol via Reductive
Amination
The most efficient and selective method for the synthesis of p-Decylaminophenol is through

the reductive amination of p-aminophenol with decanal. This one-pot reaction proceeds via the

formation of a Schiff base intermediate, which is subsequently reduced in situ.

Experimental Protocol: One-Pot Reductive Amination
Materials:
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p-Aminophenol (1.0 eq)

Decanal (1.1 eq)

Sodium borohydride (NaBH₄) (1.5 eq)

Methanol (solvent)

Hydrochloric acid (1M)

Ethyl acetate

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask, dissolve p-aminophenol in methanol.

Add decanal to the solution and stir the mixture at room temperature for 2-4 hours to

facilitate the formation of the Schiff base intermediate. The reaction can be monitored by

Thin Layer Chromatography (TLC).

Cool the reaction mixture to 0 °C in an ice bath.

Slowly add sodium borohydride portion-wise to the stirred solution. Caution: Hydrogen gas is

evolved.

After the addition is complete, allow the reaction to warm to room temperature and stir for an

additional 12-16 hours.

Quench the reaction by the slow addition of 1M hydrochloric acid until the pH is neutral.

Remove the methanol under reduced pressure.

Extract the aqueous residue with ethyl acetate (3 x 50 mL).
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Wash the combined organic layers with saturated sodium bicarbonate solution and then with

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude p-Decylaminophenol.

The crude product can be purified by column chromatography on silica gel using a hexane-

ethyl acetate gradient.

Expected Yield: 85-95%

Synthesis Workflow Diagram
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Synthesis of p-Decylaminophenol

Reactants

Reaction Steps

Work-up & Purification

p-Aminophenol

Schiff Base Formation
(Methanol, RT, 2-4h)

Decanal

In-situ Reduction
(NaBH4, 0°C to RT, 12-16h)

Intermediate

Quench with HCl

Solvent Extraction
(Ethyl Acetate)

Column Chromatography

p-Decylaminophenol

Click to download full resolution via product page

Caption: Workflow for the synthesis of p-Decylaminophenol.
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Applications as a Chemical Intermediate
The bifunctional nature of p-Decylaminophenol, possessing both a nucleophilic amino group

and a phenolic hydroxyl group, makes it a valuable intermediate for a range of applications.

Antioxidant and Antiozonant for Polymers
Long-chain N-alkyl-p-aminophenols are effective antioxidants and antiozonants for rubber and

other polymeric materials.[1] The long alkyl chain enhances their solubility and compatibility

with the polymer matrix, reducing leaching and improving long-term stability.

Protocol for Incorporation into a Rubber Formulation:

Mastication: Masticate the raw rubber (e.g., natural rubber or styrene-butadiene rubber) on a

two-roll mill.

Incorporation of Additives: Add the standard compounding ingredients (e.g., zinc oxide,

stearic acid, carbon black) to the rubber.

Addition of p-Decylaminophenol: Add p-Decylaminophenol (typically 1-2 phr - parts per

hundred of rubber) to the mixture and continue milling until a homogenous blend is achieved.

Vulcanization: Add the vulcanizing agent (e.g., sulfur) and accelerators, and vulcanize the

rubber compound in a heated press according to standard procedures.

Analysis: The resulting vulcanizate can be tested for its resistance to oxidative and ozone

degradation using standard aging tests (e.g., ASTM D573 and ASTM D1149).

Logical Relationship Diagram for Antioxidant Function
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Role of p-Decylaminophenol as an Antioxidant

Polymer Matrix

Free Radicals
(R•, ROO•)

attacked by

Oxidative Stress
(Heat, UV, Ozone)

generates

p-Decylaminophenol

quenched by

Polymer Degradation
(Chain Scission, Cross-linking)

causes

Stabilized Phenoxy Radical

donates H• to

Improved Polymer Stability

leads to

prevents further reaction

Click to download full resolution via product page

Caption: p-Decylaminophenol's role in polymer stabilization.

Precursor for Pharmaceutical Ingredients
The p-aminophenol moiety is a key structural feature in many pharmaceutical compounds,

most notably paracetamol (acetaminophen). The long alkyl chain in p-Decylaminophenol can

be exploited to develop analogues with modified pharmacokinetic properties, such as

increased lipophilicity, which may enhance membrane permeability or alter metabolic

pathways. Studies have shown that long-chain N-alkyl p-aminophenols exhibit antiproliferative

activity.[2]
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Representative Data on Antiproliferative Activity of N-Alkyl-p-Aminophenols:

Compound Alkyl Chain Length Cell Line IC₅₀ (µM)

N-Octyl-p-

aminophenol
C₈

Various Cancer Cell

Lines
5 - 15

N-Dodecyl-p-

aminophenol
C₁₂

Various Cancer Cell

Lines
1 - 10

This data suggests that p-Decylaminophenol could be a valuable intermediate for the

synthesis of novel anticancer agents. The synthesis of such derivatives would typically involve

further modification of the amino or hydroxyl group.

Intermediate for Dyes and Pigments
Aminophenols are classical precursors to various dyes. The decyl group in p-
Decylaminophenol can be used to tune the solubility and colorfastness of the resulting dyes,

making them suitable for specific applications in textiles or specialty coatings. The synthesis of

azo dyes, for example, would involve the diazotization of the amino group followed by coupling

with a suitable aromatic compound.

Safety and Handling
p-Decylaminophenol should be handled with care in a well-ventilated laboratory, using

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat. It is expected to be an irritant to the skin and eyes. For detailed safety information, refer

to the Safety Data Sheet (SDS) of analogous compounds like p-aminophenol.

Conclusion
p-Decylaminophenol is a promising chemical intermediate with a broad spectrum of potential

applications. Its synthesis via reductive amination is a robust and high-yielding process. The

unique combination of a reactive aminophenol head and a long lipophilic tail makes it an

attractive building block for the development of high-performance antioxidants, specialty

polymers, and novel pharmaceutical agents. The protocols and data presented in this
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document provide a solid foundation for researchers and scientists to explore the full potential

of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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